Cas no 62400-48-0 (Cyclohexanecarboxamide, N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-)

• Product Name: Cyclohexanecarboxamide, N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-
• CAS No: 62400-48-0
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 446168
• PubChem ID: 19393602
• Update Time: 2025-04-19

Cyclohexanecarboxamide, N-(1,3,5-trimethyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-
• N-(1,3,5-trimethylpyrazol-4-yl)cyclohexanecarboxamide
• DTXSID00598654
• Z52038103
• N-(1,3,5-Trimethyl-1H-pyrazol-4-yl)cyclohexanecarboxamide
• AKOS027764831
• SCHEMBL11408999
• 62400-48-0

• Inchi： 1S/C13H21N3O/c1-9-12(10(2)16(3)15-9)14-13(17)11-7-5-4-6-8-11/h11H,4-8H2,1-3H3,(H,14,17)
• InChI Key： RCAONCVDRZBIGX-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 235.16863
• Monoisotopic Mass: 235.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 46.92